Cas no 1447606-34-9 (3-(2,6-Dichlorophenyl)-3-cyanopropanoic acid)

• Product Name: 3-(2,6-Dichlorophenyl)-3-cyanopropanoic acid
• CAS No: 1447606-34-9
• MF: C₁₀H₇Cl₂NO₂
• MW: 244.074080705643
• CID: 5018934
• Update Time: 2025-05-24

3-(2,6-Dichlorophenyl)-3-cyanopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-Dichlorophenyl)-3-cyanopropanoic acid
• AB2811
• 3-cyano-3-(2,6-dichlorophenyl)propanoic acid

• Inchi： 1S/C10H7Cl2NO2/c11-7-2-1-3-8(12)10(7)6(5-13)4-9(14)15/h1-3,6H,4H2,(H,14,15)
• InChI Key： IRWHUIXGTIEHQD-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C(C#N)CC(=O)O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 276
• XLogP3: 2.4
• Topological Polar Surface Area: 61.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(2,6-Dichlorophenyl)-3-cyanopropanoic acid

Introduction to 3-(2,6-Dichlorophenyl)-3-cyanopropanoic Acid (CAS No. 1447606-34-9)

3-(2,6-Dichlorophenyl)-3-cyanopropanoic acid, identified by the chemical abstracts service number CAS No. 1447606-34-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of substituted carboxylic acids, characterized by its unique structural framework which includes a cyano group and a dichlorophenyl moiety. The presence of these functional groups imparts distinct chemical properties, making it a valuable intermediate in the development of novel therapeutic agents.

The molecular structure of 3-(2,6-Dichlorophenyl)-3-cyanopropanoic acid consists of a propionic acid backbone substituted with a cyano group at the third carbon position and a 2,6-dichlorophenyl group at the alpha position. This arrangement creates a molecule with high potential for further functionalization, which is crucial in medicinal chemistry. The dichlorophenyl ring enhances lipophilicity and electronic properties, while the cyano group can participate in various synthetic transformations, including nucleophilic additions and condensation reactions.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds containing both cyano and halogen substituents. These structural motifs are frequently found in biologically active molecules due to their ability to interact with biological targets through hydrogen bonding, dipole-dipole interactions, and hydrophobic effects. The dichlorophenyl group, in particular, has been extensively studied for its role in modulating receptor binding affinities and metabolic stability.

One of the most compelling aspects of 3-(2,6-Dichlorophenyl)-3-cyanopropanoic acid is its utility as a building block in drug discovery. Researchers have leveraged its structural features to design molecules with potential applications in treating various diseases. For instance, derivatives of this compound have been investigated for their anti-inflammatory, antiviral, and anticancer properties. The cyano group can be further modified to introduce additional pharmacophores or to enhance solubility and bioavailability.

Recent advancements in synthetic methodologies have enabled more efficient preparation of 3-(2,6-Dichlorophenyl)-3-cyanopropanoic acid, making it more accessible for industrial-scale applications. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated cyanation have streamlined the synthesis process, allowing for higher yields and purities. These improvements have not only reduced production costs but also facilitated the exploration of novel derivatives.

The pharmacological evaluation of 3-(2,6-Dichlorophenyl)-3-cyanopropanoic acid has revealed intriguing biological activities. Studies indicate that this compound exhibits moderate affinity for certain enzyme targets, suggesting its potential as an inhibitor or modulator. Additionally, its structural analogs have shown promise in preclinical models, demonstrating efficacy against specific pathological conditions. These findings underscore the importance of this compound as a scaffold for further drug development.

The synthesis of derivatives of 3-(2,6-Dichlorophenyl)-3-cyanopropanoic acid has been optimized to enhance specific pharmacological profiles. For example, introducing electron-withdrawing groups near the carboxylic acid functionality can improve binding interactions with biological targets. Conversely, replacing the cyano group with other heteroatoms can alter metabolic stability and pharmacokinetic properties. Such modifications are critical in fine-tuning the therapeutic potential of these molecules.

The role of computational chemistry in designing derivatives of 3-(2,6-Dichlorophenyl)-3-cyanopropanoic acid cannot be overstated. Molecular modeling techniques have enabled researchers to predict binding affinities and optimize structures before experimental synthesis. This approach has significantly accelerated the drug discovery process by identifying promising candidates with minimal experimental effort.

Future directions in the study of 3-(2,6-Dichlorophenyl)-3-cyanopropanoic acid include exploring its role in combination therapies and investigating its mechanism of action at a molecular level. Understanding how this compound interacts with biological targets will provide insights into its therapeutic efficacy and potential side effects. Additionally, studying its metabolism and excretion pathways will be essential for optimizing dosing regimens and improving patient outcomes.

In conclusion,3-(2,6-Dichlorophenyl)-3-cyanopropanoic acid (CAS No. 1447606-34-9) represents a versatile intermediate with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive scaffold for designing novel therapeutic agents targeting various diseases. As synthetic methodologies continue to evolve and computational tools become more sophisticated,this compound is poised to play a pivotal role in future drug discovery efforts.